Cas no 1806531-49-6 (5-Hydroxy-4-(trifluoromethyl)picolinic acid)

• Product Name: 5-Hydroxy-4-(trifluoromethyl)picolinic acid
• CAS No: 1806531-49-6
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4802072
• Update Time: 2025-10-19

5-Hydroxy-4-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-(trifluoromethyl)picolinic acid

• Inchi： 1S/C7H4F3NO3/c8-7(9,10)3-1-4(6(13)14)11-2-5(3)12/h1-2,12H,(H,13,14)
• InChI Key： CIFIMTUVMPTAQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)O)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4

Additional information on 5-Hydroxy-4-(trifluoromethyl)picolinic acid

Introduction to 5-Hydroxy-4-(trifluoromethyl)picolinic Acid (CAS No. 1806531-49-6)

5-Hydroxy-4-(trifluoromethyl)picolinic acid is a fluorinated derivative of picolinic acid, a compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. The molecular structure of this compound features a hydroxyl group at the 5-position and a trifluoromethyl group at the 4-position of the pyridine ring, which endows it with distinct chemical reactivity and biological interactions. With a CAS number of 1806531-49-6, this compound has been extensively studied for its applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

The significance of 5-Hydroxy-4-(trifluoromethyl)picolinic acid lies in its versatility as a building block in organic synthesis. The presence of both the hydroxyl and trifluoromethyl groups makes it a valuable intermediate in the preparation of more complex molecules. These functional groups can participate in a wide range of chemical reactions, including esterification, etherification, and condensation reactions, enabling the synthesis of diverse pharmacophores. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates, making it a preferred moiety in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of 5-Hydroxy-4-(trifluoromethyl)picolinic acid. Preliminary studies have suggested that this compound exhibits potential anti-inflammatory, antioxidant, and anticancer activities. The hydroxyl group can engage in hydrogen bonding interactions with biological targets, while the trifluoromethyl group can modulate enzyme activity through steric and electronic effects. These characteristics make it an attractive candidate for further investigation in the development of small-molecule drugs.

One of the most compelling aspects of 5-Hydroxy-4-(trifluoromethyl)picolinic acid is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression and inflammation. For instance, derivatives of 5-Hydroxy-4-(trifluoromethyl)picolinic acid have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in pain and inflammation. Additionally, studies have explored its potential as a scaffold for kinase inhibitors, which are critical targets in oncology.

The structural features of 5-Hydroxy-4-(trifluoromethyl)picolinic acid also make it an interesting candidate for material science applications. The fluorinated pyridine ring can contribute to the lipophilicity and bioavailability of drug candidates, while the hydroxyl group provides a site for further functionalization. This balance of properties has led to its use in the development of liquid crystals and organic semiconductors, where its ability to form stable crystal structures is advantageous.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Hydroxy-4-(trifluoromethyl)picolinic acid's reactivity and biological activity. Molecular modeling studies have revealed that this compound can interact with various biological targets through multiple binding modes, increasing its potential as a therapeutic agent. These insights have guided synthetic efforts toward optimizing its pharmacological profile by modifying its chemical structure.

The synthesis of 5-Hydroxy-4-(trifluoromethyl)picolinic acid itself is an intriguing challenge due to the need to introduce both fluorinated and hydroxyl functional groups selectively. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent developments in catalytic methods have provided more efficient pathways for its preparation. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group at the desired position on the pyridine ring.

The environmental impact of synthesizing 5-Hydroxy-4-(trifluoromethyl)picolinic acid is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. One such approach involves using biocatalysts derived from microbial enzymes to perform key transformations under mild conditions. These biocatalytic methods not only improve sustainability but also enhance selectivity, leading to higher yields of pure products.

In conclusion, 5-Hydroxy-4-(trifluoromethyl)picolinic acid (CAS No. 1806531-49-6) is a multifaceted compound with significant potential in pharmaceutical research and material science applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for drug discovery and industrial processes. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.